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For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Cyano-2-(hydroxyimino)acetamide is an organic compound with the chemical formula
CsHsNsO:2.[1][2] It is a key intermediate in the synthesis of various organic molecules, most
notably in the agrochemical industry for the production of fungicides.[3] This technical guide
provides an in-depth overview of its chemical properties, detailed experimental protocols for its
synthesis, its reactivity, and its role in the development of biologically active compounds.

Synonyms: (2E)-2-cyano-2-hydroxyiminoacetamide, (22)-2-cyano-2-hydroxyiminoacetamide, 2-
Cyano-2-oximinoacetamide[2][4] CAS Number: 3849-20-5[1][2][4]

Physicochemical Properties

The physical and chemical properties of 2-Cyano-2-(hydroxyimino)acetamide are
summarized in the table below. These properties are crucial for its handling, storage, and
application in synthetic chemistry.
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Property Value Reference
Molecular Formula C3H3NsOz2 [1112114]
Molecular Weight 113.08 g/mol [1][2]
Melting Point 183 °C (decomposes) [4]
Boiling Point 321.5 °C at 760 mmHg [4]
Density 1.54 g/cm3 [4]

pKa 7.96 £ 0.10 (Predicted) [4]
LogP -0.47422 [4]
Hydrogen Bond Donor Count 2 [4]
Hydrogen Bond Acceptor

C)(;untg p 4 3
Flash Point 148.3 °C [4]

Vapor Pressure

2.37E-05 mmHg at 25°C

[4]

Synthesis of 2-Cyano-2-(hydroxyimino)acetamide

The primary method for synthesizing 2-Cyano-2-(hydroxyimino)acetamide is through the

nitrosation of 2-cyanoacetamide. This reaction involves treating 2-cyanoacetamide with a nitrite

salt, such as sodium nitrite, in the presence of an acid.[3]

General Synthesis Pathway

The overall reaction for the synthesis of 2-Cyano-2-(hydroxyimino)acetamide is depicted

below.
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Caption: General synthesis pathway for 2-Cyano-2-(hydroxyimino)acetamide.

Experimental Protocol

The following is a representative experimental protocol for the synthesis of 2-Cyano-2-
(hydroxyimino)acetamide, based on established procedures.[3]

Materials:

2-Cyanoacetamide

Sodium nitrite

Water

6N Hydrochloric acid (HCI)

Ice bath

Procedure:
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o Dissolution of Reactants: In a suitable reaction vessel, dissolve 420 parts of 2-
cyanoacetamide and 363 parts of sodium nitrite in 700 parts of water.

o Temperature Control: Maintain the temperature of the solution at 50°C.

o Acid Addition: Over a period of 2 hours, slowly add 27.5 parts of 6N HCI to the reaction
mixture. Following this, add another 440 parts of 6N HCI over an additional 2 hours.

o Reaction Maintenance: Hold the reaction at 50°C for 2 hours. The pH of the medium should
be between 4 and 5.7 at the end of the reaction. The resulting mixture will contain 2-cyano-
2-(hydroxyimino)acetamide in both its free oxime and sodium salt forms.

e Product Isolation (as free oxime):

Cool the solution to 10-25°C.

o

[¢]

Add concentrated HCI until a pH of 2 is reached.

o

The free oxime will precipitate out of the solution.

[e]

Isolate the product by filtration.

Chemical Reactivity and Applications

2-Cyano-2-(hydroxyimino)acetamide is a versatile intermediate that can undergo further
reactions, such as alkylation and acylation, at the hydroxyl group of the oxime.[3] This reactivity
is key to its primary application as a precursor in the synthesis of fungicides.[3]

Role in Fungicide Synthesis

A notable application of 2-Cyano-2-(hydroxyimino)acetamide is in the production of the
fungicide Cymoxanil (1-(2-cyano-2-methoxyiminoacetyl)-3-ethylurea). The synthesis involves
the methylation of the oxime group of 2-Cyano-2-(hydroxyimino)acetamide.

Methylation

Base (e.g., NaOH) _ | Sodium salt of (e.g., Dimethyl sulfate) _ | Cymoxanil
77| 2-Cyano-2-(hydroxyimino)acetamide | (Fungicide)

2-Cyano-2-(hydroxyimino)acetamide
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Caption: Synthesis of Cymoxanil from 2-Cyano-2-(hydroxyimino)acetamide.

Biological Activity of Derivatives

While 2-Cyano-2-(hydroxyimino)acetamide itself is primarily an intermediate, its derivatives
have shown significant biological activity. For instance, N-benzyl-a-cyanoacetamide derivatives
have demonstrated efficacy as systemic fungicides against rice blast (Magnaporthe grisea).[5]
The mechanism of action for some of these fungicides involves the inhibition of melanin
biosynthesis in the fungi, which is a crucial process for the pathogen's ability to penetrate the
host plant.[5]

The general mechanism of action for derivatives of this compound often involves the interaction
of the cyano and hydroxyimino groups with the active sites of enzymes, leading to their
inhibition.[6]

Fungicide Derivative of
2-Cyano-2-(hydroxyimino)acetamide
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Caption: General mechanism of action for fungicide derivatives.

Safety Information

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 2-Cyano-2-(hydroxyimino)acetamide is classified as toxic if swallowed and causes
serious eye irritation.[1][2] Appropriate personal protective equipment should be used when
handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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